Cas no 1395079-01-2 (2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester)

2-Amino-5,8-dihydro-6H-pyrido[3,4-d]pyrimidine-7-carboxylic acid tert-butyl ester is a heterocyclic compound featuring a pyridopyrimidine core, which is of significant interest in medicinal chemistry and pharmaceutical research. The tert-butyl ester group enhances solubility and stability, facilitating handling and storage. Its amino functionality provides a reactive site for further derivatization, making it a versatile intermediate in the synthesis of biologically active molecules, particularly kinase inhibitors and other therapeutic agents. The compound’s rigid bicyclic structure contributes to its potential as a scaffold for drug discovery. High purity and well-defined synthetic routes ensure reproducibility in research applications.
2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester structure
1395079-01-2 structure
Product name:2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester
CAS No:1395079-01-2
MF:C12H18N4O2
MW:250.296922206879
MDL:MFCD22565681
CID:4593853
PubChem ID:75487617

2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-amino-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate
    • 2-Amino-5,8-dihydro-6H-pyrido[3,4-d]pyrimidine-7-carboxylic acid tert-butyl ester
    • tert-butyl 2-amino-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine-7-carboxylate
    • tert-butyl 2-amino-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine-7-carboxylate
    • AMY23642
    • F30013
    • Z2527856117
    • Pyrido[3,4-d]pyrimidine-7(6H)-carboxylic acid, 2-amino-5,8-dihydro-, 1,1-dimethylethyl ester
    • EN300-305111
    • Z2044801786
    • TERT-BUTYL 2-AMINO-5H,6H,8H-PYRIDO[3,4-D]PYRIMIDINE-7-CARBOXYLATE
    • MFCD22565681
    • CS-0092001
    • F2167-4140
    • NAGPTLKYUQPBNW-UHFFFAOYSA-N
    • 1395079-01-2
    • SCHEMBL22803887
    • tert-Butyl2-amino-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate
    • AKOS023672672
    • 2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester
    • MDL: MFCD22565681
    • Inchi: 1S/C12H18N4O2/c1-12(2,3)18-11(17)16-5-4-8-6-14-10(13)15-9(8)7-16/h6H,4-5,7H2,1-3H3,(H2,13,14,15)
    • InChI Key: NAGPTLKYUQPBNW-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2C(=CN=C(N)N=2)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 250.14297583g/mol
  • Monoisotopic Mass: 250.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 81.3

2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-305111-0.1g
tert-butyl 2-amino-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine-7-carboxylate
1395079-01-2 95.0%
0.1g
$113.0 2025-02-20
Enamine
EN300-305111-0.25g
tert-butyl 2-amino-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine-7-carboxylate
1395079-01-2 95.0%
0.25g
$161.0 2025-02-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-2799-5g
2-Amino-5,8-dihydro-6H-pyrido[3,4-d]pyrimidine-7-carboxylic acid tert-butyl ester
1395079-01-2 95%
5g
$1035 2023-09-07
Enamine
EN300-305111-2.5g
tert-butyl 2-amino-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine-7-carboxylate
1395079-01-2 95.0%
2.5g
$684.0 2025-02-20
Enamine
EN300-305111-10.0g
tert-butyl 2-amino-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine-7-carboxylate
1395079-01-2 95.0%
10.0g
$2637.0 2025-02-20
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-2799-1g
2-Amino-5,8-dihydro-6H-pyrido[3,4-d]pyrimidine-7-carboxylic acid tert-butyl ester
1395079-01-2 95
1g
$300 2021-06-25
Alichem
A029188279-1g
tert-Butyl 2-amino-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate
1395079-01-2 95%
1g
$427.00 2022-04-02
Enamine
EN300-305111-5.0g
tert-butyl 2-amino-5H,6H,7H,8H-pyrido[3,4-d]pyrimidine-7-carboxylate
1395079-01-2 95.0%
5.0g
$1351.0 2025-02-20
TRC
A597480-10mg
2-amino-5,8-dihydro-6h-pyrido[3,4-d]pyrimidine-7-carboxylic acid tert-butyl ester
1395079-01-2
10mg
$ 50.00 2022-06-08
TRC
A597480-100mg
2-amino-5,8-dihydro-6h-pyrido[3,4-d]pyrimidine-7-carboxylic acid tert-butyl ester
1395079-01-2
100mg
$ 295.00 2022-06-08

Additional information on 2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester (CAS No. 1395079-01-2)

The compound 2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester (CAS No. 1395079-01-2) is a highly specialized intermediate in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[3,4-d]pyrimidine core, makes it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for heterocyclic compounds like 2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester has surged, driven by advancements in precision medicine and small-molecule drug design. The tert-butyl ester group in this molecule enhances its stability and solubility, which are critical factors in medicinal chemistry. This compound is often referenced in patents and scientific literature related to cancer research, neurodegenerative diseases, and antiviral agents, aligning with current trends in biomedical innovation.

From a synthetic chemistry perspective, the pyrido[3,4-d]pyrimidine scaffold is notable for its versatility. The presence of an amino group at the 2-position and a carboxylic acid tert-butyl ester at the 7-position allows for further functionalization, enabling researchers to tailor the molecule for specific applications. This adaptability has made CAS No. 1395079-01-2 a subject of interest in high-throughput screening and combinatorial chemistry.

The compound's relevance extends to green chemistry initiatives, where its efficient synthesis and minimal environmental impact are prioritized. Recent studies have explored catalytic methods to produce 2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester with higher yields and lower waste generation. These efforts resonate with the growing emphasis on sustainable pharmaceutical manufacturing and green solvents in the chemical industry.

Analytical characterization of CAS No. 1395079-01-2 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are essential for its use in preclinical studies. Additionally, the compound's logP and pKa values are often calculated to predict its pharmacokinetic behavior, a common practice in druglikeness assessments.

In summary, 2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester (CAS No. 1395079-01-2) represents a critical tool in modern chemical research. Its applications span drug development, material science, and catalysis, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the field evolves, this compound is likely to remain at the forefront of innovation, addressing unmet needs in healthcare and beyond.

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Amadis Chemical Company Limited
(CAS:1395079-01-2)2-amino-5,8-dihydro-6h-pyrido3,4-dpyrimidine-7-carboxylic acid tert-butyl ester
A1127803
Purity:99%
Quantity:5g
Price ($):2556.0